Cas no 183989-83-5 (Benzoic acid, 3-iodo-4-[(trifluoroacetyl)amino]-, ethyl ester)

Technical Introduction: Benzoic acid, 3-iodo-4-[(trifluoroacetyl)amino]-, ethyl ester is a specialized organic compound featuring a trifluoroacetyl-protected amino group and an iodine substituent on the aromatic ring. The ethyl ester moiety enhances solubility in organic solvents, facilitating its use in synthetic applications. The trifluoroacetyl group provides stability and selectivity in amide bond-forming reactions, while the iodine atom offers versatility for further functionalization via cross-coupling or nucleophilic substitution. This compound is particularly valuable in pharmaceutical and agrochemical research as a building block for complex molecules. Its well-defined structure and reactivity make it suitable for controlled modifications in multi-step syntheses.
Benzoic acid, 3-iodo-4-[(trifluoroacetyl)amino]-, ethyl ester structure
183989-83-5 structure
Product Name:Benzoic acid, 3-iodo-4-[(trifluoroacetyl)amino]-, ethyl ester
CAS No:183989-83-5
MF:C11H9F3INO3
MW:387.093745946884
CID:3822900
PubChem ID:10715226
Update Time:2025-05-23

Benzoic acid, 3-iodo-4-[(trifluoroacetyl)amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-iodo-4-[(trifluoroacetyl)amino]-, ethyl ester
    • Ethyl 3-iodo-4-(2,2,2-trifluoroacetamido)benzoate
    • Benzoic acid, 3-iodo-4-[(2,2,2-trifluoroacetyl)amino]-, ethyl ester
    • SCHEMBL12392964
    • Ethyl3-iodo-4-(2,2,2-trifluoroacetamido)benzoate
    • 183989-83-5
    • JPFUSCSGSQMZLQ-UHFFFAOYSA-N
    • Inchi: 1S/C11H9F3INO3/c1-2-19-9(17)6-3-4-8(7(15)5-6)16-10(18)11(12,13)14/h3-5H,2H2,1H3,(H,16,18)
    • InChI Key: JPFUSCSGSQMZLQ-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C1=CC=C(NC(C(F)(F)F)=O)C(I)=C1

Computed Properties

  • Exact Mass: 386.95793Da
  • Monoisotopic Mass: 386.95793Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 55.4Ų

Benzoic acid, 3-iodo-4-[(trifluoroacetyl)amino]-, ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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Ethyl 3-iodo-4-(2,2,2-trifluoroacetamido)benzoate
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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Additional information on Benzoic acid, 3-iodo-4-[(trifluoroacetyl)amino]-, ethyl ester

Benzoic Acid, 3-Iodo-4-[(Trifluoroacetyl)Amino]-, Ethyl Ester (CAS No. 183989-83-5)

The compound Benzoic acid, 3-iodo-4-[(trifluoroacetyl)amino]-, ethyl ester (CAS No. 183989-83-5) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with an iodine atom at the 3-position and a trifluoroacetyl amino group at the 4-position. The ethyl ester functional group further enhances its chemical versatility.

The synthesis of this compound involves a series of precise organic reactions, including nucleophilic substitutions and acetylation processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Its structure makes it particularly useful in the development of novel pharmaceutical agents, where the trifluoroacetyl group contributes to enhanced bioavailability and stability.

In terms of applications, Benzoic acid, 3-iodo-4-[(trifluoroacetyl)amino]-, ethyl ester has shown promise in the design of drug delivery systems. The iodine substituent plays a critical role in modulating the pharmacokinetic properties of the molecule, while the trifluoroacetyl amino group enhances its solubility in various biological media. Recent studies have demonstrated its potential as a precursor for developing anti-cancer drugs, where its ability to target specific cellular pathways is under investigation.

The chemical properties of this compound are also advantageous in materials science. Its high thermal stability and reactivity make it a valuable component in the synthesis of advanced polymers and coatings. Researchers have explored its use in creating self-healing materials, where its ability to undergo reversible chemical transformations is leveraged to enhance material durability.

From a structural perspective, the molecule exhibits a high degree of symmetry and electronic delocalization due to the conjugation between the aromatic ring and the substituents. This property not only influences its chemical reactivity but also contributes to its optical properties, making it a candidate for applications in optoelectronics.

In conclusion, Benzoic acid, 3-iodo-4-[(trifluoroacetyl)amino]-, ethyl ester (CAS No. 183989-83-5) is a versatile compound with multifaceted applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers in pharmaceuticals, materials science, and beyond. As ongoing research continues to uncover new potentials for this compound, its role in advancing technological and medical frontiers is expected to grow significantly.

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